Cas no 338409-78-2 (4-(3,5-Dioxothiomorpholin-4-yl)benzonitrile)
338409-78-2 structure
Product Name:4-(3,5-Dioxothiomorpholin-4-yl)benzonitrile
CAS No:338409-78-2
MF:C11H8N2O2S
MW:232.258420944214
MDL:MFCD00173227
CID:2192565
Update Time:2023-08-07
4-(3,5-Dioxothiomorpholin-4-yl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-(3,5-dioxo-4-thiomorpholinyl)-
- 4-(3,5-dioxothiomorpholin-4-yl)benzonitrile
- 4-(3,5-dioxo-1,4-thiazinan-4-yl)benzenecarbonitrile
- Oprea1_808837
- 4-(3,5-Dioxothiomorpholin-4-yl)benzonitrile
-
- MDL: MFCD00173227
- Inchi: 1S/C11H8N2O2S/c12-5-8-1-3-9(4-2-8)13-10(14)6-16-7-11(13)15/h1-4H,6-7H2
- InChI Key: QDGLXYFFLSYQOW-UHFFFAOYSA-N
- SMILES: S1CC(N(C(C1)=O)C1C=CC(C#N)=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 336
- Topological Polar Surface Area: 86.5
4-(3,5-Dioxothiomorpholin-4-yl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB297020-500 mg |
4-(3,5-Dioxo-1,4-thiazinan-4-yl)benzenecarbonitrile; . |
338409-78-2 | 500mg |
€678.60 | 2023-04-26 | ||
| abcr | AB297020-1 g |
4-(3,5-Dioxo-1,4-thiazinan-4-yl)benzenecarbonitrile; . |
338409-78-2 | 1g |
€1312.80 | 2023-04-26 | ||
| abcr | AB297020-500mg |
4-(3,5-Dioxo-1,4-thiazinan-4-yl)benzenecarbonitrile; . |
338409-78-2 | 500mg |
€678.60 | 2025-02-27 | ||
| abcr | AB297020-1g |
4-(3,5-Dioxo-1,4-thiazinan-4-yl)benzenecarbonitrile; . |
338409-78-2 | 1g |
€1312.80 | 2025-02-27 | ||
| A2B Chem LLC | AI72566-1mg |
4-(3,5-dioxothiomorpholin-4-yl)benzonitrile |
338409-78-2 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI72566-5mg |
4-(3,5-dioxothiomorpholin-4-yl)benzonitrile |
338409-78-2 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI72566-10mg |
4-(3,5-dioxothiomorpholin-4-yl)benzonitrile |
338409-78-2 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI72566-500mg |
4-(3,5-dioxothiomorpholin-4-yl)benzonitrile |
338409-78-2 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AI72566-1g |
4-(3,5-dioxothiomorpholin-4-yl)benzonitrile |
338409-78-2 | >90% | 1g |
$1295.00 | 2024-04-20 | |
| A2B Chem LLC | AI72566-5g |
4-(3,5-dioxothiomorpholin-4-yl)benzonitrile |
338409-78-2 | >90% | 5g |
$4744.00 | 2024-04-20 |
4-(3,5-Dioxothiomorpholin-4-yl)benzonitrile Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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